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Compound of Interest

Compound Name: 3,4-Dichloro-5-nitropyridazine

Cat. No.: B15057445

Get Quote

CAS: 1706465-11-3 | Formula:

| MW: 193.98 g/mol [1]

Executive Summary: The "High-Energy" Scaffold
3,4-dichloro-5-nitropyridazine is a specialized electrophilic scaffold used primarily in the

synthesis of bioactive molecules (kinase inhibitors) and agrochemicals.[1] Its utility lies in its

regioselective reactivity: the molecule possesses two electrophilic chlorine sites (C3, C4)

activated by a nitro group at C5 and the electron-deficient pyridazine ring.

Critical Hazard: As a nitro-functionalized diazine, this compound combines high chemical

reactivity (protein alkylation risk) with potential energetic instability (decomposition risk).[1] It

must be handled as a potential explosive and severe skin sensitizer.

Physicochemical & Safety Profile
Data aggregated from structural analog analysis and vendor safety sheets.
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Property
Specification / Hazard
Class

Mechanistic Insight

Physical State Pale yellow to orange solid
Nitro-aromatics often exhibit

color due to conjugation.[1]

Melting Point ~50–60 °C (Predicted)

Low melting point implies rapid

phase change; risk of

"sweating" and skin

absorption.

Reactivity
High (

active)

The nitro group pulls electron

density, making the ring

susceptible to nucleophilic

attack.[2][3][4][5]

GHS Classification

Skin Corr.[6][7] 1B (Causes

severe burns)Skin Sens. 1

(May cause allergic

reaction)Acute Tox. 3 (Toxic if

swallowed)

Mechanism: The molecule acts

as a hapten, alkylating skin

proteins via nucleophilic

substitution, triggering immune

response.

Storage -20°C (Freezer), Inert Gas

Mitigates hydrolysis of the C-Cl

bonds and prevents thermal

decomposition of the nitro

group.[1]

Energetic Assessment (Process Safety)
Warning: Nitro-substituted heterocycles with high nitrogen-to-carbon ratios can exhibit shock

sensitivity or thermal runaway.[1]

Protocol: Before scaling above 5g, perform Differential Scanning Calorimetry (DSC).

Threshold: If an exotherm onset is detected <100°C or energy release >500 J/g, the process

is defined as "High Hazard."
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Reactivity & Regioselectivity (The Chemist's
Perspective)
Understanding where this molecule reacts is crucial for both synthesis success and safety

prediction.

The Regioselectivity Logic
In 3,4-dichloro-5-nitropyridazine, the C4-Chlorine is the primary site of nucleophilic aromatic

substitution (

), not C3.[1][2]

Ortho-Nitro Effect: The C4 position is ortho to the strong electron-withdrawing Nitro group (

) at C5.[1] This creates a massive localized positive charge deficit at C4.

Meisenheimer Complex Stabilization: Attack at C4 allows the negative charge intermediate

to delocalize directly onto the nitro group oxygens, a highly stable resonance form.[2]

C3 Deactivation: While C3 is ortho to the ring nitrogen (N2), it lacks the immediate ortho-nitro

activation found at C4.

Reactivity Hierarchy:

Visualization: The Reactivity Pathway
The following diagram illustrates the regioselective "Soft Spot" and the resulting hazard loop.

Mechanism of Action

3,4-Dichloro-5-nitropyridazine
(Structure)

Nitro Group (C5)
Electron Withdrawal

Activation of C4-Cl
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 Activates Nucleophilic Attack
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Synthesis Utility:
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15057445/docs?utm_src=pdf-body#technical-guide-handling-reactivity-of-3-4-dichloro-5-nitropyridazine
https://patents.google.com/patent/CN109456257B/en
https://pdf.benchchem.com/33/Application_Notes_Mechanism_and_Synthetic_Utility_of_Nucleophilic_Substitution_Reactions_on_2_4_Dichloro_5_nitropyridine.pdf
https://patents.google.com/patent/CN109456257B/en
https://pdf.benchchem.com/33/Application_Notes_Mechanism_and_Synthetic_Utility_of_Nucleophilic_Substitution_Reactions_on_2_4_Dichloro_5_nitropyridine.pdf
https://www.benchchem.com/product/b15057445/docs?utm_src=pdf-body-img#technical-guide-handling-reactivity-of-3-4-dichloro-5-nitropyridazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15057445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The electron-withdrawing nitro group selectively activates the C4-chlorine, driving both

synthetic utility and biological toxicity (skin sensitization).[1]

Experimental Handling Protocols
Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient due to the permeation potential of nitro-aromatics.[1]

Zone Requirement Rationale

Hands

Double Gloving:Inner: Nitrile (4

mil)Outer: Silver Shield

(Laminate) or thick Nitrile (8

mil)

Nitro-chlorinated heterocycles

can permeate standard nitrile

rapidly.[1] Laminate provides a

chemical barrier.

Eyes
Chemical Goggles + Face

Shield

Risk of corrosive dust or

splash; "Eye Dam. 1"

classification implies

irreversible damage.

Respiratory
Fume Hood (Face velocity

>100 fpm)

Inhalation of dust/vapor can

cause methemoglobinemia

(characteristic of nitro

compounds).

Reaction Setup: Controlled Amination
Scenario: Substitution of C4-Cl with a primary amine.[1]

Solvent Selection: Use aprotic polar solvents (THF, DMF, or Acetonitrile). Note: DMF

increases reaction rate but complicates workup; THF is safer for scale-up.[1]

Temperature Control:

Start: -10°C to 0°C (Ice/Salt bath).

Addition: Add the amine (nucleophile) dropwise to the pyridazine solution.
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Reasoning: The reaction is highly exothermic. Rapid addition can trigger thermal runaway

or loss of regioselectivity (resulting in C3/C4 mixtures).

Base Scavenger: Use a non-nucleophilic base (DIPEA or

) to neutralize the generated HCl. Avoid strong hydroxide bases which may hydrolyze the C-
Cl bond to a phenol (pyridazonone).[1]

Quenching & Waste Disposal
NEVER dispose of active halogenated nitro-heterocycles directly into general organic waste

without quenching.[1]

Quench Protocol: Stir reaction mixture with dilute aqueous Ammonium Chloride (

) or water for 30 minutes to hydrolyze unreacted acyl/sulfonyl chlorides (if present) or wash
away salts.

Decontamination: Treat spills with 10% alcoholic KOH (Potassium Hydroxide) to hydrolyze

the active C-Cl bond, converting it to the less reactive hydroxy-derivative before disposal.[1]

Warning: This generates heat.

Emergency Response (SOP)
Skin Contact (The "Golden Minute")
If 3,4-dichloro-5-nitropyridazine contacts skin:

Immediate Action: Do not wipe (wiping drives chemical into pores).

Flush: Rinse with PEG-400 (Polyethylene Glycol) if available, followed by copious water for

15 minutes. PEG solubilizes lipophilic nitro-aromatics better than water alone.[1]

Medical: Monitor for signs of sensitization (redness, blistering) and systemic toxicity

(cyanosis/blue lips indicating methemoglobinemia).

Spills (Solid)
Evacuate the immediate area.
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Dampen the solid gently with an inert solvent (like heptane) to prevent dust formation.

Sweep using non-sparking tools (plastic scoop).

Do NOT use a standard vacuum cleaner (dust explosion risk).
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(Note: Specific toxicity data for CAS 1706465-11-3 is extrapolated from structural analogs 4,5-

dichloro-3-nitropyridazine and 2,4-dichloro-5-nitropyridine due to the proprietary nature of this

specific intermediate.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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